Cas no 66491-67-6 (1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-4,5-dimethyl-)
66491-67-6 structure
Product Name:1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-4,5-dimethyl-
CAS No:66491-67-6
MF:C10H12O3
MW:180.200483322144
CID:388408
PubChem ID:564657
Update Time:2025-04-19
1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-4,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-4,5-dimethyl-
- 4,5-dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
- DTXSID50340428
- 66491-67-6
- 4,5-Dimethyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione #
- JTQIJOSTTCDFGH-UHFFFAOYSA-N
-
- Inchi： 1S/C10H12O3/c1-5-3-4-7-8(6(5)2)10(12)13-9(7)11/h3,6-8H,4H2,1-2H3
- InChI Key： JTQIJOSTTCDFGH-UHFFFAOYSA-N
- SMILES： O1C(C2CC=C(C)C(C)C2C1=O)=O
Computed Properties
- Exact Mass: 180.078644241g/mol
- Monoisotopic Mass: 180.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 43.4Ų
1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-4,5-dimethyl- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
66491-67-6 (1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-4,5-dimethyl-) Related Products
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